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Compound of Interest

Compound Name: Sch 32615

Cat. No.: B1680894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sch 32615 is a potent inhibitor of Neutral Endopeptidase (NEP), also known as enkephalinase

or neprilysin. NEP is a zinc-containing metalloprotease that plays a crucial role in inactivating a

variety of signaling peptides, including enkephalins, substance P, and natriuretic peptides.[1][2]

[3] By inhibiting NEP, Sch 32615 prevents the degradation of these peptides, thereby

potentiating their physiological effects. This document provides detailed protocols for an in vitro

fluorometric assay to measure the inhibitory activity of Sch 32615 on NEP.

Mechanism of Action: Sch 32615 acts as a competitive inhibitor of Neutral Endopeptidase. It

binds to the active site of the enzyme, preventing the cleavage of its natural substrates. This

inhibition leads to an accumulation of endogenous peptides that are normally degraded by

NEP, resulting in enhanced downstream signaling.

Quantitative Data Summary
The inhibitory potency of Sch 32615 against Neutral Endopeptidase is summarized in the table

below. This data is critical for designing experiments and interpreting results.
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Compound Target Parameter Value (nM) Reference

Sch 32615

Neutral

Endopeptidase

(Enkephalinase)

K_i_ 19.5 ± 0.9 [4]

Table 1: Inhibitory Potency of Sch 32615.

Signaling Pathway Diagram
The following diagram illustrates the role of Neutral Endopeptidase in signal termination and

the mechanism of its inhibition by Sch 32615.
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Prepare Reagents:
- NEP Enzyme

- Sch 32615 Dilutions
- Assay Buffer

- Substrate Solution

Add to 96-well Plate:
1. Assay Buffer

2. Sch 32615 or Vehicle
3. NEP Enzyme

Pre-incubate at 37°C Add NEP Substrate
to initiate reaction

Measure Fluorescence
(Ex/Em = 330/430 nm)
in kinetic mode at 37°C

Calculate Reaction Rates Plot % Inhibition vs.
[Sch 32615] Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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